1,1,1,3,5,5,7,7,7-Nonamethyl-3-(trimethylsiloxy)tetrasiloxane

• IUPAC Name: dimethyl-[methyl-bis(trimethylsilyloxy)silyl]oxy-trimethylsilyloxysilane
• InChI: InChI=1S/C12H36O4Si5/c1-17(2,3)13-20(10,11)16-21(12,14-18(4,5)6)15-19(7,8)9/h1-12H3
• InChI Key: UJOKKSIUYZSZPY-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)O[Si](C)(C)O[Si](C)(O[Si](C)(C)C)O[Si](C)(C)C
• Molecular Formula: C12H36O4Si5
• DSSTOX Substance ID: DTXSID10339116
• Molecular Weight: 384.84 g/mol
• CAS No.: 38146-99-5

Description

1,1,1,3,5,5,7,7,7-Nonamethyl-3-(trimethylsiloxy)tetrasiloxane is a silicon-based compound with the molecular formula C12H36O4Si5. It is a member of the siloxane family, which is characterized by silicon-oxygen bonds. This compound is known for its unique chemical properties and is used in various industrial and scientific applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,1,1,3,5,5,7,7,7-Nonamethyl-3-(trimethylsiloxy)tetrasiloxane typically involves the reaction of trimethylsilyl chloride with a silanol precursor under controlled conditions. The reaction is usually carried out in the presence of a base, such as pyridine, to facilitate the formation of the siloxane bond. The reaction conditions, including temperature and solvent choice, are optimized to achieve high yields and purity .

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow processes to ensure consistent quality and scalability. The use of automated systems and advanced purification techniques, such as distillation and chromatography, helps in obtaining the desired product with minimal impurities .

Chemical Reactions Analysis

Types of Reactions

1,1,1,3,5,5,7,7,7-Nonamethyl-3-(trimethylsiloxy)tetrasiloxane undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form silanols and siloxane derivatives.

Substitution: It can undergo substitution reactions where the trimethylsiloxy group is replaced by other functional groups.

Hydrolysis: The compound can be hydrolyzed in the presence of water to form silanols.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide or other peroxides are commonly used for oxidation reactions.

Substitution Reagents: Halogenated compounds and strong bases are often used for substitution reactions.

Hydrolysis Conditions: Acidic or basic conditions are typically employed to facilitate hydrolysis.

Major Products Formed

The major products formed from these reactions include silanols, siloxane derivatives, and various substituted siloxanes, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

1,1,1,3,5,5,7,7,7-Nonamethyl-3-(trimethylsiloxy)tetrasiloxane has a wide range of applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of other silicon-based compounds and as a reagent in various organic transformations.

Biology: The compound is utilized in the development of biocompatible materials and as a component in drug delivery systems.

Medicine: It is explored for its potential use in medical devices and implants due to its biocompatibility and stability.

Industry: The compound is employed in the production of silicone-based lubricants, sealants, and coatings.

Mechanism of Action

The mechanism of action of 1,1,1,3,5,5,7,7,7-Nonamethyl-3-(trimethylsiloxy)tetrasiloxane involves its interaction with various molecular targets and pathways. The compound’s silicon-oxygen bonds contribute to its stability and reactivity. In biological systems, it may interact with cellular membranes and proteins, influencing their structure and function. The exact molecular targets and pathways depend on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

1,1,1,5,7,7,7-Heptamethyl-3,3,5-tris(trimethylsiloxy)tetrasiloxane: This compound has a similar structure but with additional trimethylsiloxy groups, leading to different chemical properties.

1,1,1,3,5,7,7,7-Octamethyl-3,5-bis(trimethylsiloxy)tetrasiloxane: Another related compound with fewer trimethylsiloxy groups, affecting its reactivity and applications.

Uniqueness

1,1,1,3,5,5,7,7,7-Nonamethyl-3-(trimethylsiloxy)tetrasiloxane is unique due to its specific arrangement of silicon and oxygen atoms, which imparts distinct chemical properties. Its stability, reactivity, and versatility make it valuable in various scientific and industrial applications .